Cas no 1421441-25-9 (N-3-(furan-2-yl)-3-hydroxypropyl-4-(2-methylpropoxy)benzene-1-sulfonamide)

• Product Name: N-3-(furan-2-yl)-3-hydroxypropyl-4-(2-methylpropoxy)benzene-1-sulfonamide
• CAS No: 1421441-25-9
• MF: C₁₇H₂₃NO₅S
• MW: 353.433223962784
• CID: 6271609
• PubChem ID: 71787737
• Update Time: 2025-06-13

N-3-(furan-2-yl)-3-hydroxypropyl-4-(2-methylpropoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(furan-2-yl)-3-hydroxypropyl-4-(2-methylpropoxy)benzene-1-sulfonamide
• AKOS024536654
• VU0535317-1
• F6190-1312
• N-[3-(FURAN-2-YL)-3-HYDROXYPROPYL]-4-(2-METHYLPROPOXY)BENZENESULFONAMIDE
• 1421441-25-9
• N-(3-(furan-2-yl)-3-hydroxypropyl)-4-isobutoxybenzenesulfonamide
• N-[3-(furan-2-yl)-3-hydroxypropyl]-4-(2-methylpropoxy)benzene-1-sulfonamide

• Inchi： 1S/C17H23NO5S/c1-13(2)12-23-14-5-7-15(8-6-14)24(20,21)18-10-9-16(19)17-4-3-11-22-17/h3-8,11,13,16,18-19H,9-10,12H2,1-2H3
• InChI Key： QBCLGBXRZBBAFP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC(C)C)(NCCC(C1=CC=CO1)O)(=O)=O

Computed Properties

• Exact Mass: 353.12969401g/mol
• Monoisotopic Mass: 353.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 97.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-3-(furan-2-yl)-3-hydroxypropyl-4-(2-methylpropoxy)benzene-1-sulfonamide

Comprehensive Overview of N-3-(furan-2-yl)-3-hydroxypropyl-4-(2-methylpropoxy)benzene-1-sulfonamide (CAS No. 1421441-25-9)

The compound N-3-(furan-2-yl)-3-hydroxypropyl-4-(2-methylpropoxy)benzene-1-sulfonamide (CAS No. 1421441-25-9) is a sulfonamide derivative with a unique structural framework, combining a furan ring, a hydroxypropyl chain, and a 2-methylpropoxybenzene moiety. This molecular architecture positions it as a promising candidate in pharmaceutical and biochemical research. The presence of the furan-2-yl group and the hydroxypropyl segment enhances its potential for interactions with biological targets, making it a subject of interest in drug discovery and medicinal chemistry.

Recent advancements in sulfonamide-based therapeutics have reignited interest in compounds like N-3-(furan-2-yl)-3-hydroxypropyl-4-(2-methylpropoxy)benzene-1-sulfonamide. Researchers are particularly focused on its potential applications in modulating enzyme activity or receptor binding, given the versatility of sulfonamides in targeting proteins. The 2-methylpropoxy (isobutoxy) group further contributes to its lipophilicity, which could influence its pharmacokinetic properties, such as absorption and distribution.

In the context of green chemistry and sustainable synthesis, this compound has garnered attention due to the furan ring, a bio-based heterocycle derived from renewable resources. As industries shift toward eco-friendly processes, the integration of furan derivatives like this sulfonamide aligns with global trends in reducing reliance on petrochemical feedstocks. Computational studies and QSAR modeling are also being employed to predict its bioactivity and optimize its structure for enhanced efficacy.

From a synthetic perspective, the preparation of CAS No. 1421441-25-9 involves multi-step organic reactions, including sulfonylation and etherification. The hydroxypropyl linker offers a handle for further functionalization, enabling the creation of analogs for structure-activity relationship (SAR) studies. Such modifications are critical in addressing challenges like metabolic stability or solubility, which are frequently searched topics in drug development forums.

Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the integrity of the sulfonamide backbone and confirm the presence of key functional groups. Researchers often inquire about spectral data interpretation for similar compounds, highlighting the need for accessible reference materials in peer-reviewed literature.

Beyond its pharmaceutical potential, N-3-(furan-2-yl)-3-hydroxypropyl-4-(2-methylpropoxy)benzene-1-sulfonamide may find applications in material science. The furan ring’s electron-rich nature could contribute to the development of conductive polymers or organic semiconductors, a hot topic in renewable energy research. Its thermal stability and solubility profile are additional factors under investigation for such uses.

In summary, CAS No. 1421441-25-9 represents a multifaceted compound with significant interdisciplinary relevance. Its structural features align with current trends in drug design, sustainable chemistry, and advanced materials, making it a valuable subject for ongoing research. Collaborative efforts between academia and industry will likely uncover novel applications, further solidifying its role in scientific innovation.